Cas no 766556-61-0 (4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid)

• Product Name: 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid
• CAS No: 766556-61-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD11870027
• CID: 2951732
• Update Time: 2025-10-30

4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-氧代四氢嘧啶-1(2H)-基)苯甲酸
• 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid
• 4-(2-oxo-1,3-diazinan-1-yl)benzoic acid
• 4-(2-oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid
• SB60092
• 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoicacid
• benzoic acid, 4-(tetrahydro-2-oxo-1(2H)-pyrimidinyl)-

• MDL： MFCD11870027
• Inchi： 1S/C11H12N2O3/c14-10(15)8-2-4-9(5-3-8)13-7-1-6-12-11(13)16/h2-5H,1,6-7H2,(H,12,16)(H,14,15)
• InChI Key： GXOYQBAWAUVQSN-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6

Additional information on 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid

Introduction to 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid (CAS No. 766556-61-0)

4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid, with the CAS number 766556-61-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tetrahydropyrimidine ring and a benzoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid can be represented as C₁₃H₁₃N₃O₃. The tetrahydropyrimidine ring is a six-membered heterocyclic compound with two nitrogen atoms, while the benzoic acid group provides the compound with carboxylic acid functionality. This molecular architecture confers the compound with a range of physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

In recent years, 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid has been extensively studied for its biological activities. One of the key areas of interest is its potential as an antiviral agent. Research has shown that this compound exhibits significant antiviral activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of essential viral enzymes or processes.

Beyond its antiviral properties, 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid has also been a subject of extensive research. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile in vivo. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and lungs. The compound is metabolized primarily by the liver through Phase I and Phase II metabolic pathways, resulting in several metabolites that are excreted via urine and feces.

In terms of safety, preclinical studies have indicated that 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid has a favorable safety profile at therapeutic doses. Acute and chronic toxicity studies in animal models have not shown any significant adverse effects at clinically relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid extend beyond antiviral and anti-inflammatory uses. Recent studies have explored its potential as an anticancer agent. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

To further advance the development of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid, researchers are actively investigating its structure-activity relationships (SAR). By modifying the chemical structure of the compound, scientists aim to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. These efforts are crucial for enhancing its therapeutic potential and reducing potential side effects.

In conclusion, 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid (CAS No. 766556-61-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.